Cas no 2138089-43-5 (N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide)

• Product Name: N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide
• CAS No: 2138089-43-5
• MF: C₁₂H₁₉N₃O₅S
• MW: 317.36136174202
• CID: 6062391
• PubChem ID: 165493899
• Update Time: 2025-10-28

N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide
• 2138089-43-5
• EN300-1169440

• Inchi： 1S/C12H19N3O5S/c1-13-7-9-20-10-8-14(2)21(18,19)12-6-4-3-5-11(12)15(16)17/h3-6,13H,7-10H2,1-2H3
• InChI Key： FSSZJBJDSRUPJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N(C)CCOCCNC)(=O)=O

Computed Properties

• Exact Mass: 317.10454189g/mol
• Monoisotopic Mass: 317.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Additional information on N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138089-43-5)

N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138089-43-5) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its nitrobenzene core and methylaminoethoxy side chains, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its structure-activity relationships (SAR) to optimize its biological efficacy.

The compound's CAS number 2138089-43-5 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and safety documentation. Its molecular weight and solubility profile make it suitable for formulation in various solvents, a feature highly valued in high-throughput screening (HTS) assays. Recent studies highlight its role in targeting protein-protein interactions (PPIs), a hot topic in precision medicine and cancer therapeutics.

In the context of green chemistry, N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide has been evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic reduction methods for its nitro group have reduced waste generation, aligning with the Principles of Sustainable Chemistry. This aligns with growing user searches for eco-friendly synthesis and biodegradable intermediates in organic chemistry.

From a drug delivery perspective, the compound's ethyloxy linker enhances membrane permeability, a key factor in bioavailability optimization. This property is frequently queried in AI-driven drug discovery platforms, where researchers seek small molecules with improved ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Computational models predict its potential as a scaffold for kinase inhibitors, addressing popular search trends around targeted therapies.

The spectroscopic characterization of CAS No. 2138089-43-5, including NMR and mass spectrometry data, is extensively documented in peer-reviewed journals. These analytical techniques are pivotal for quality control in GMP-compliant manufacturing, a recurring concern among pharmaceutical professionals. Additionally, its thermal stability under various pH conditions makes it a candidate for long-acting formulations, a trending topic in extended-release drug design.

Emerging applications in proteomics research have identified N-methyl-N-{2-[2-(methylamino)ethoxy]ethyl}-2-nitrobenzene-1-sulfonamide as a potential chemical probe for studying post-translational modifications (PTMs). This connects with frequent searches about epigenetic modulators and signal transduction pathways. Its electrophilic reactivity also positions it as a candidate for covalent inhibitor development, a niche yet rapidly growing field in drug discovery.

In summary, CAS No. 2138089-43-5 represents a versatile chemical entity with multifaceted research applications. Its integration into combinatorial chemistry libraries and relevance to personalized medicine underscore its importance in contemporary scientific inquiry. As AI-assisted molecular design advances, this compound's pharmacophore features will likely inspire further innovation in therapeutic agent development.